Cas no 2974-95-0 (1-iodo-3-phenoxybenzene)

• Product Name: 1-iodo-3-phenoxybenzene
• CAS No: 2974-95-0
• MF: C₁₂H₉IO
• MW: 296.103735685349
• MDL: MFCD18207352
• CID: 915686
• PubChem ID: 313154
• Update Time: 2025-11-02

1-iodo-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-iodo-3-phenoxybenzene
• (3-iodo-phenyl)-phenyl ether
• (3-Jod-phenyl)-phenyl-aether
• 3-iododiphenyl ether
• 3-Iodphenyl-phenylether
• 3-Jod-diphenylaether
• AC1L7MU4
• NSC226369
• SureCN7560564
• Benzene, 1-iodo-3-phenoxy-
• CS-0450657
• A1-00549
• DTXSID50310388
• NSC 226369
• NSC-226369
• 1-Iodo-3-phenoxy-benzene
• SCHEMBL7560564
• AB91855
• F78808
• 2974-95-0

• MDL： MFCD18207352
• Inchi： 1S/C12H9IO/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9H
• InChI Key： MFDXSPPOJCTXLY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.96937
• Monoisotopic Mass: 295.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-iodo-3-phenoxybenzene

1-Iodo-3-phenoxybenzene (CAS 2974-95-0): Properties, Applications, and Market Insights

1-Iodo-3-phenoxybenzene (CAS 2974-95-0), also known as 3-phenoxyiodobenzene, is an important aromatic iodine compound with significant applications in organic synthesis and material science. This iodo-substituted benzene derivative has gained attention in recent years due to its versatile reactivity and potential uses in advanced materials. With the molecular formula C₁₂H₉IO, this compound features a unique combination of phenoxy group and iodo substituent on the benzene ring, making it valuable for various coupling reactions and as a building block in pharmaceutical intermediates.

The growing interest in organoiodine compounds like 1-iodo-3-phenoxybenzene stems from their applications in cross-coupling reactions, particularly in the synthesis of complex organic molecules. Researchers are increasingly exploring its potential in palladium-catalyzed reactions, where it serves as an excellent arylating agent. The compound's stability and relatively low toxicity compared to other halogenated aromatics make it attractive for laboratory use and industrial applications. Recent studies have focused on optimizing its synthesis methods to improve yield and purity, addressing one of the most common search queries about this compound: "how to synthesize 1-iodo-3-phenoxybenzene".

From a structural perspective, 1-iodo-3-phenoxybenzene demonstrates interesting physical properties. It typically appears as a pale yellow to white crystalline solid with a melting point range of 45-48°C. The compound is soluble in common organic solvents like ethanol, ether, and dichloromethane, but shows limited solubility in water. These characteristics make it particularly useful in organic synthesis applications, where researchers frequently search for "solubility of 1-iodo-3-phenoxybenzene" and "handling precautions for iodobenzene derivatives". The presence of both electron-donating (phenoxy) and electron-withdrawing (iodo) groups creates unique electronic properties that influence its reactivity patterns.

The applications of 1-iodo-3-phenoxybenzene extend across multiple domains of chemistry. In pharmaceutical research, it serves as a key intermediate for the synthesis of various bioactive molecules. Material scientists value this compound for its potential in creating advanced organic materials, particularly in the development of liquid crystals and organic semiconductors. The compound's role in Suzuki-Miyaura coupling reactions has been extensively studied, with many researchers investigating "1-iodo-3-phenoxybenzene coupling efficiency" and "optimization of reaction conditions". These applications align with current trends in green chemistry, where efficient coupling reactions with minimal byproducts are highly sought after.

Market analysis reveals growing demand for high-purity 1-iodo-3-phenoxybenzene, particularly from research institutions and specialty chemical manufacturers. The global market for aryl iodide compounds is projected to expand significantly, driven by increasing applications in electronics and pharmaceutical industries. Quality specifications typically require ≥98% purity, with HPLC analysis becoming standard for verification. Common search terms like "where to buy 1-iodo-3-phenoxybenzene" and "CAS 2974-95-0 suppliers" reflect this commercial interest. Recent advancements in production methods have focused on reducing heavy metal contaminants and improving yield, addressing key concerns in the fine chemicals market.

Storage and handling of 1-iodo-3-phenoxybenzene require standard precautions for organoiodine compounds. It should be kept in amber glass containers under inert atmosphere to prevent degradation, with recommended storage temperatures below 25°C. These handling considerations frequently appear in search queries such as "stability of 1-iodo-3-phenoxybenzene" and "shelf life of iodinated aromatics". The compound's relatively good stability under normal conditions makes it preferable to more sensitive halogenated compounds for many applications.

Recent research trends involving 1-iodo-3-phenoxybenzene have explored its potential in photocatalytic reactions and C-H activation processes. These cutting-edge applications align with current interests in sustainable chemistry and atom-economical transformations. The compound's role in metal-organic framework synthesis has also attracted attention, particularly for creating materials with specific electronic properties. Such developments have led to increased searches for "1-iodo-3-phenoxybenzene in MOF synthesis" and "new applications of aryl iodides", reflecting the dynamic nature of research in this area.

Analytical characterization of 1-iodo-3-phenoxybenzene typically involves NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The distinctive 1H NMR spectrum shows characteristic patterns for the aromatic protons, while the 13C NMR clearly displays the carbon-iodine coupling. These analytical aspects generate frequent queries like "NMR data for 1-iodo-3-phenoxybenzene" and "spectroscopic characterization of CAS 2974-95-0", important for researchers verifying compound identity and purity.

Environmental considerations for 1-iodo-3-phenoxybenzene focus on proper waste disposal methods and biodegradability studies. While not classified as highly hazardous, proper treatment of waste containing this compound is essential. Recent studies have investigated "degradation pathways of iodinated aromatics" and "environmental fate of 3-phenoxyiodobenzene", addressing growing concerns about the persistence of halogenated organic compounds in ecosystems. These environmental aspects are becoming increasingly important in chemical procurement decisions.

The future outlook for 1-iodo-3-phenoxybenzene appears promising, with potential expansions into new areas of materials science and medicinal chemistry. Ongoing research into more efficient synthetic routes and novel applications continues to drive interest in this versatile compound. As the chemical industry moves toward more sustainable practices, compounds like 1-iodo-3-phenoxybenzene that offer good reactivity with relatively low environmental impact are likely to see increased utilization across multiple scientific disciplines.